N-Nitroso-Ruxolitinib

• Molecular Formula: C17H17N7O
• Molecular Weight: 335.4 g/mol
• InChI: InChI=1S/C17H17N7O/c18-7-5-15(12-3-1-2-4-12)24-10-13(9-21-24)16-14-6-8-23(22-25)17(14)20-11-19-16/h6,8-12,15H,1-5H2/t15-/m1/s1
• InChIKey: QSWFNPOGCYXHLL-OAHLLOKOSA-N

N-Nitroso-Ruxolitinib NDSRI Reference Standard

N-Nitroso-Ruxolitinib (CAS No.: N/A; molecular formula C₁₇H₁₇N₇O; molecular weight 335.4 g/mol) is an N-nitroso derivative of the JAK1/JAK2 inhibitor ruxolitinib, formed by nitrosation at the non-basic aromatic nitrogen of the 7H-pyrrolo[2,3-d]pyrimidine ring system [1]. As a Nitrosamine Drug Substance-Related Impurity (NDSRI), it is structurally related to the active pharmaceutical ingredient (API) but possesses a distinct N–N=O functional group that places it in a unique regulatory and toxicological category [2]. Unlike classical dialkyl N-nitrosamines, the N-nitroso group in this compound is bonded to an aromatic ring nitrogen, which fundamentally alters its metabolic activation potential, carcinogenic potency classification, and applicable acceptable intake (AI) limits [3]. This reference standard is supplied with comprehensive characterization data compliant with USP, EMA, JP, and BP regulatory guidelines and is intended for analytical method development, method validation (AMV), quality control (QC), and regulatory submission support for both Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) [4].

1

Workflow

ANDA/NDA analytical method validation and QC release testing for ruxolitinib drug products

2

Selection logic

Dedicated NDSRI reference standard required; non-Cohort-of-Concern compound outside CPCA domain

3

Procurement

Synthesis-on-demand material; expect extended lead times and request pre-shipment characterization data

• [1] SynZeal. N-Nitroso Ruxolitinib. Product Technical Datasheet. SZ CAT No: SZ-R044013. Molecular Formula: C₁₇H₁₇N₇O; Molecular Weight: 335.4. View Source
• [2] FDA. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry, Revision 2. U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER), September 2024. View Source
• [3] USP Nitrosamines Analytical Community Forum. N-Nitroso Ruxolitinib Discussion Thread. Posts dated August 2024. Community expert contributions clarifying structural classification and AI applicability. View Source
• [4] Veeprho. N-Nitroso Ruxolitinib Impurity 3 – Product Page. Highly characterized reference material meeting USP, EMA, JP, and BP regulatory standards for nitrosamine compounds. View Source

N-Nitroso-Ruxolitinib Interchangeability Limitations

N-Nitroso-Ruxolitinib occupies a distinct structural and regulatory space that precludes substitution with either the parent API ruxolitinib (C₁₇H₁₈N₆, MW 306.37) or with generic small-molecule nitrosamine standards (e.g., NDMA, NDEA). Its N-nitroso group is covalently bonded to an aromatic pyrrolopyrimidine nitrogen, classifying it as an N-nitroso compound that falls outside the applicability domain of the Carcinogenic Potency Categorization Approach (CPCA) used for classical dialkyl nitrosamines [1]. Consequently, its acceptable intake (AI) limit of 1.5 µg/day differs by approximately 15.6-fold from the most stringent CPCA category 1 limit of 26.5 ng/day and by 56.6-fold from the NDMA AI of 96 ng/day, meaning that analytical methods calibrated against generic nitrosamine standards will produce erroneous risk assessments [2]. Furthermore, the compound is supplied as a synthesis-on-demand reference material, not as an off-the-shelf catalog item, and batch-to-batch consistency in commercially available standards has been documented as unreliable—real-world procurement experience indicates that mass spectral data and characteristic profiles of supplied materials frequently deviate from expected values [3]. These factors collectively demand that N-Nitroso-Ruxolitinib be procured as a dedicated, fully characterized impurity reference standard with traceable Certificates of Analysis (COA) rather than generic alternatives .

vs. API

Ruxolitinib API cannot serve as an impurity calibrant; the +29 Da N-nitroso mass shift and distinct retention behavior require a dedicated reference standard.

vs. NDMA

Generic nitrosamine standards such as NDMA or NDEA operate under CPCA-based AI limits (26.5–96 ng/day) that are inapplicable to this non-CoC aromatic N-nitroso compound.

vs. Catalog

Off-the-shelf nitrosamine standards may not match the structural identity or purity profile; documented cases of non-conforming commercial NDSRI materials exist.

• [1] FDA. Determining Recommended Acceptable Intake Limits for N-nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach (CPCA). CDER Science Spotlight. CPCA explicitly excludes nitrosamines where the N-nitroso group is bonded to a nitrogen within an aromatic ring. View Source
• [2] Kruhlak NL, Schmidt M, Froetschl R, et al. Determining recommended acceptable intake limits for N-nitrosamine impurities in pharmaceuticals: Development and application of the Carcinogenic Potency Categorization Approach (CPCA). Regul Toxicol Pharmacol. 2024;150:105640. CPCA potency categories span AI limits from 18–26.5 ng/day (PC 1) to 1500 ng/day (PC 5). View Source
• [3] USP Nitrosamines Analytical Community Forum. N-Nitroso Ruxolitinib Discussion Thread. Community report: 'many times commercially available standard mass numbers and other characteristic data of related impurities are not met.' August 2024. View Source

N-Nitroso-Ruxolitinib Procurement Evidence Guide

Acceptable Intake Limit vs. Cohort of Concern Nitrosamines

N-Nitroso-Ruxolitinib, as an N-nitroso compound formed on an aromatic ring nitrogen that lacks α-hydrogens for metabolic activation via the α-hydroxylation pathway, is classified outside the Cohort of Concern (CoC). Its applicable AI limit is the ICH M7 Threshold of Toxicological Concern (TTC) default of 1.5 µg/day (1500 ng/day), as confirmed in USP Nitrosamines Community expert guidance [1]. In contrast, NDMA—a prototypical CoC small-molecule nitrosamine—carries an FDA-established AI of 96 ng/day. CPCA category 1 NDSRIs (most potent) are assigned an AI of 26.5 ng/day under FDA guidance [2]. The quantitative differential is 15.6-fold (vs. CPCA PC 1) to 56.6-fold (vs. NDMA), representing a substantially less stringent control threshold driven by the compound's inability to form DNA-alkylating diazonium ions through canonical α-hydroxylation [3].

AI limit comparison

Reported

1.5 µg/day vs. 26.5 ng/day (CPCA PC 1)

Non-CoC TTC default; 15.6-fold higher than most stringent CPCA category

ICH M7 TTC applied per structural exclusion from CPCA domain

Evidence Dimension	Acceptable Intake (AI) limit for nitrosamine impurity control in pharmaceutical products
Target Compound Data	1.5 µg/day (1500 ng/day) — ICH M7 TTC default for non-CoC N-nitroso compounds
Comparator Or Baseline	NDMA: 96 ng/day (FDA); CPCA Potency Category 1 NDSRIs: 26.5 ng/day (FDA); CPCA Potency Category 5: 1500 ng/day
Quantified Difference	15.6-fold higher than CPCA PC 1 limit (1500 / 96 ≈ 15.6); 56.6-fold higher than NDMA AI (1500 / 26.5 ≈ 56.6); equivalent to CPCA PC 5 limit
Conditions	Regulatory AI assignment framework per FDA RAIL Guidance (August 2023), CPCA methodology (Kruhlak et al., 2024), and Ponting & Foster CoC boundary analysis (OPRD, 2023)

Why This Matters

Procurement of N-Nitroso-Ruxolitinib as a dedicated reference standard is essential because analytical methods and control strategies calibrated against CoC nitrosamine limits (low ng/day) would be unnecessarily stringent and scientifically inappropriate for this non-CoC compound, leading to potential false out-of-specification results and supply chain disruption.

• [1] USP Nitrosamines Analytical Community Forum. N-Nitroso Ruxolitinib Discussion Thread. Expert statement: 'The AI will be 1.5µg/day for a non CoC nitrosamine.' August 2024. View Source
• [2] FDA. CDER Nitrosamine Impurity Acceptable Intake Limits. Recommended AI Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs) based on predicted CPCA. CPCA PC 1 AI = 26.5 ng/day; NDMA AI = 96 ng/day. View Source
• [3] Ponting DJ, Foster RS. Drawing a Line: Where Might the Cohort of Concern End? Org Process Res Dev. 2023;27(6):1048–1059. doi:10.1021/acs.oprd.3c00008. Compounds unable to form diazonium ions via α-hydroxylation should be excluded from CoC. View Source

CPCA Domain Exclusion: Aromatic N-Nitroso Structure

The N-nitroso functional group in N-Nitroso-Ruxolitinib is covalently bonded to the N7 position of the 7H-pyrrolo[2,3-d]pyrimidine aromatic ring system—a nitrogen atom that is part of a π-conjugated aromatic heterocycle [1]. The FDA CPCA methodology explicitly excludes from its applicability domain 'nitrosamines where the N-nitroso group is bonded to a nitrogen within an aromatic ring (e.g., nitrosated indole),' stating that 'these excluded classes undergo metabolic activation by a different biological pathway than typical nitrosamines' [2]. This structural feature also means the compound lacks α-hydrogen atoms adjacent to the N-nitroso group (α-hydrogen feature: 0,0), which under CPCA rules would result in automatic assignment to Potency Category 5 (least carcinogenic) and an AI of 1500 ng/day—even if the compound were to be assessed through CPCA [2]. By contrast, N-nitroso-dimethylamine (NDMA) possesses the α-hydrogen feature 3,3 (highest potency), and N-nitroso-diethylamine (NDEA) possesses 2,2 (high potency), both placing them in the most stringent CoC category [3].

CPCA domain exclusion

Class-level inference

Aromatic N-nitroso group; α-hydrogen feature 0,0

Excluded from CPCA; α-hydroxylation pathway not operative

NDMA α-feature 3,3; NDEA 2,2 for context

Evidence Dimension	Structural classification and CPCA applicability for metabolic activation potential via α-hydroxylation
Target Compound Data	N-nitroso group on aromatic pyrrolopyrimidine N7; α-hydrogen feature: 0,0 (no α-hydrogens); excluded from CPCA domain; non-CoC classification
Comparator Or Baseline	NDMA: α-hydrogen feature 3,3 (highest potency, CoC); NDEA: α-hydrogen feature 2,2 (high potency, CoC); Typical dialkyl NDSRIs: within CPCA domain with α-hydrogen features of 0,2 to 3,3
Quantified Difference	Qualitative structural distinction: aromatic N-nitrosation vs. aliphatic N-nitrosation; absence of α-hydrogens eliminates α-hydroxylation-mediated DNA alkylation pathway
Conditions	Structural analysis per CPCA flow chart (FDA, 2024); Schlingemann et al. in silico assessment of >12,000 APIs and impurities (J. Pharm. Sci., 2023)

Why This Matters

This structural classification directly determines the toxicological risk assessment framework and the analytical sensitivity requirements for impurity monitoring. Laboratories procuring N-Nitroso-Ruxolitinib must recognize that validated methods developed for dialkyl nitrosamine quantification (e.g., NDMA/NDEA LC-MS/MS methods achieving LOQs of ~0.1 ng/mL) are inappropriately sensitive for this compound, and method validation parameters should be established against the 1.5 µg/day TTC threshold.

• [1] SynZeal. N-Nitroso Ruxolitinib. Chemical Name: (R)-3-cyclopentyl-3-(4-(7-nitroso-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)propanenitrile. SZ CAT No: SZ-R044013. View Source
• [2] FDA. Determining Recommended Acceptable Intake Limits for N-nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach (CPCA). Materials and Methods section: CPCA training set excluded N-nitrosamides, N-nitrosoureas, and nitrosamines where N-nitroso group is bonded to aromatic ring nitrogen. Table 1: 0,0 α-hydrogen feature → PC 5 (low potency). 2024. View Source
• [3] Schlingemann J, Burns MJ, Ponting DJ, et al. The Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals. J Pharm Sci. 2023;112(5):1286–1300. 40.4% of analyzed APIs and 29.6% of API impurities identified as potential nitrosamine precursors. View Source

Molecular Identity vs. Parent API and Pharmacopeial Status

N-Nitroso-Ruxolitinib (C₁₇H₁₇N₇O; MW 335.4 g/mol) differs from the parent API ruxolitinib (C₁₇H₁₈N₆; MW 306.37 g/mol) by a net mass increase of 29.03 Da, corresponding to the formal substitution of one hydrogen atom (1.01 Da) with a nitroso group (–N=O; 30.01 Da) [1]. Both the European Pharmacopoeia (EP 11.0) and the United States Pharmacopeia (USP) have established official monographs for ruxolitinib listing specified impurities A through E (S-enantiomer, 4-chloro intermediate, de-cyano analog, N-oxide, and pyrazole ring-opened degradation product) with individual limits of ≤0.10–0.15% . However, as of March 2026, N-Nitroso-Ruxolitinib is NOT listed as a specified impurity in either the EP or USP ruxolitinib monographs, meaning that its control must be managed through the NDSRI regulatory framework rather than through compendial impurity testing . Commercially available reference standards are supplied with HPLC purity of ≥95% (SZ-Phystandard) to 99% (ChemicalBook), with full characterization packages typically including NMR, MS, and HPLC-UV/HRMS data .

Molecular identity

Cross-study comparable

MW 335.4 g/mol; +29.03 Da vs. ruxolitinib API

Not listed in EP/USP monographs; requires independent qualification

95–99% HPLC purity; NMR, HRMS characterization available

Evidence Dimension	Molecular identity, pharmacopeial recognition status, and available purity specifications
Target Compound Data	N-Nitroso-Ruxolitinib: C₁₇H₁₇N₇O; MW 335.4 g/mol; NOT listed in EP or USP monographs; commercial purity 95–99% HPLC
Comparator Or Baseline	Ruxolitinib API: C₁₇H₁₈N₆; MW 306.37 g/mol; EP/USP official monographs exist; EP specified impurities A–E with limits of ≤0.10–0.15%
Quantified Difference	Mass difference: +29.03 Da (N=O substitution for H); Pharmacopeial status: absent from official monographs vs. fully specified parent API; Purity range: 95–99% vs. typical API purity ≥98%
Conditions	Molecular formula and weight confirmed across multiple independent vendor COAs (SynZeal, Veeprho, Clearsynth); EP 11.0 / USP monograph status verified as of March 2026 (CATO-Chem regulatory intelligence)

Why This Matters

The absence of N-Nitroso-Ruxolitinib from official pharmacopeial monographs means that ANDA/NDA applicants cannot rely on compendial reference standards and must independently source and qualify a suitable impurity reference material. The +29 Da mass shift provides a clear LC-MS/MS differentiation marker for selective reaction monitoring (SRM) method development.

• [1] Merck Index / PubChem. Ruxolitinib: Molecular Formula C₁₇H₁₈N₆, Molecular Weight 306.37. CAS 941678-49-5. SynZeal. N-Nitroso Ruxolitinib: C₁₇H₁₇N₇O, MW 335.4. SZ CAT No: SZ-R044013. View Source

Commercial Availability: Custom Synthesis vs. Catalog Standards

Unlike widely available small-molecule nitrosamine standards such as NDMA (CAS 62-75-9), NDEA (CAS 55-18-5), or NMBA (CAS 61445-55-4), which are stocked as catalog items by multiple accredited reference material producers, N-Nitroso-Ruxolitinib is classified as 'Synthesis on Demand' by major suppliers including SynZeal (Inv. Status: Synthesis on demand) [1]. The USP Nitrosamines Community has documented a critical procurement challenge: 'in my experience many times commercially available standard mass numbers and other characteristic data of related impurities are not met' and 'often the advertised nitrosamine standards are not available, which sometimes means that it is not easy to be obtained' [2]. This contrasts with the >200 NDSRIs listed in the FDA CPCA Table 1 with established AI limits and commercially available reference standards, and with the six well-characterized small-molecule nitrosamines (NDMA, NDEA, NMBA, NDIPA, NIPEA, NDBA) for which compound-specific AI limits and robust analytical methods exist [3]. The synthesis complexity stems from the low nucleophilicity of the pyrrolopyrimidine aromatic nitrogen toward nitrosating agents—practical experience reported on the USP forum indicates that 'the pyrrole nitrogen [is] very resistive to form N-nitroso derivative' [4].

Commercial availability

Data to verify

Synthesis on demand; no CAS number assigned

Procurement lead times of weeks to months; quality inconsistency documented

Request pre-shipment COA and establish secondary supplier

Evidence Dimension	Commercial availability status and documented procurement reliability
Target Compound Data	Synthesis-on-demand status (SynZeal, Clearsynth, Veeprho); documented cases of non-conforming commercial standards (mass spectral discrepancies, unavailable after advertisement); no CAS number assigned
Comparator Or Baseline	NDMA: CAS 62-75-9, catalog stock item; NDEA: CAS 55-18-5, catalog stock item; >200 FDA CPCA-listed NDSRIs with established AI limits and commercial availability; six FDA-listed small-molecule nitrosamines with compound-specific AI data
Quantified Difference	Procurement lead time: weeks to months (synthesis-on-demand) vs. days (catalog); CAS registry status: not assigned vs. assigned for comparator nitrosamines; documented quality failure rate: qualitatively higher based on community reports
Conditions	Vendor inventory status verified across SynZeal, Veeprho, Clearsynth, ISP Standards, and Axios Research; USP Nitrosamines Analytical Community Forum discussions (August 2024)

Why This Matters

Procurement planning must account for extended lead times (typically 4–12 weeks for custom synthesis), the absence of a CAS registry number for procurement specification, and the documented risk of receiving non-conforming material. Buyers should require pre-shipment characterization data (NMR, HRMS, HPLC purity) and establish secondary supplier relationships to mitigate single-source dependency.

• [1] SynZeal. N-Nitroso Ruxolitinib (SZ-R044013). Inv. Status: Synthesis on demand. N-Nitroso S Isomer Ruxolitinib (SZ-R044074). Inv. Status: Synthesis on demand. CAS No: NA. View Source
• [2] USP Nitrosamines Analytical Community Forum. N-Nitroso Ruxolitinib Discussion Thread. Posts documenting non-conforming commercial standards and unavailability of advertised products. August 2024. View Source
• [3] FDA. CDER Nitrosamine Impurity Acceptable Intake Limits. Table 1: >200 NDSRIs with predicted CPCA-based AI limits. Table 2: Compound-specific AI limits for NDMA (96 ng/day), NDEA (26.5 ng/day), and other well-characterized nitrosamines. View Source
• [4] USP Nitrosamines Analytical Community Forum. N-nitroso derivative of pyrrole moiety in Pyrrolopyrimidines. Discussion thread: 'pyrrole nitrogen very resistive to form N-nitroso derivative.' June 2024. View Source

AI Assignment Framework: Non-CoC TTC vs. CPCA Categories

The regulatory pathway for establishing the AI of N-Nitroso-Ruxolitinib follows a fundamentally different logic than that for CPCA-classified NDSRIs. Because the N-nitroso group is on an aromatic nitrogen excluded from the CPCA applicability domain, no potency score is generated and no CPCA category is assigned [1]. The USP Nitrosamines Community explicitly states: 'This is a N-nitroso impurity. However, this is not a nitrosamine. So, technically the nitrosamine related information do not apply to this. You can do a surrogate study' [2]. For compounds outside the CPCA domain that are not established CoC members, the ICH M7 TTC of 1.5 µg/day applies as a default [3]. In contrast, NDSRIs within the CPCA domain are assigned to one of five potency categories with AI limits spanning 18 ng/day (PC 1, most potent), 26.5 ng/day (PC 1, FDA), 150 ng/day (PC 2), 400 ng/day (PC 3), 1000 ng/day (PC 4), and 1500 ng/day (PC 5, least potent)—a 57-fold range within the CPCA framework alone [3]. The option to conduct a surrogate (read-across) study for N-Nitroso-Ruxolitinib introduces an alternative regulatory pathway not available for CoC nitrosamines, which typically require compound-specific carcinogenicity data to deviate from CPCA-assigned limits [4].

AI assignment pathway

Class-level inference

ICH M7 TTC default or surrogate read-across study

Alternative to CPCA potency scoring; supports compound-specific AI determination

Surrogate Ames testing may be required for regulatory justification

Evidence Dimension	Regulatory AI assignment methodology and available derogation pathways
Target Compound Data	Non-CoC classification; default ICH M7 TTC = 1.5 µg/day; CPCA not applicable; surrogate (read-across) study pathway available per USP expert guidance
Comparator Or Baseline	CPCA-domain NDSRIs: AI range 18–1500 ng/day across 5 potency categories; CoC small-molecule nitrosamines: NDMA 96 ng/day, NDEA 26.5 ng/day; ICH M7 Class 1 impurities: compound-specific AI based on carcinogenicity data
Quantified Difference	AI assignment methodology: qualitative structural exclusion from CPCA vs. quantitative potency scoring; AI value equal to highest CPCA category (PC 5: 1500 ng/day) but via different regulatory rationale
Conditions	FDA RAIL Guidance (August 2023); ICH M7(R2) Guideline on Assessment and Control of DNA Reactive (Mutagenic) Impurities; Ponting & Foster CoC boundary criteria (OPRD, 2023)

Why This Matters

The surrogate study pathway provides a regulatory mechanism to potentially establish a compound-specific AI that differs from the default 1.5 µg/day TTC. For procurement purposes, this means that the impurity reference standard must be suitable not only for routine QC testing but also for potential in vitro mutagenicity (Ames) testing and/or in silico (Q)SAR assessments that may be required for surrogate-based AI justification.

• [1] USP Nitrosamines Analytical Community Forum. N-Nitroso Ruxolitinib Discussion Thread. Statement: 'no potency score generated as per CPCA calculation.' August 2024. View Source
• [2] USP Nitrosamines Analytical Community Forum. N-Nitroso Ruxolitinib Discussion Thread. Expert statement: 'This is a N-nitroso impurity. However, this is not a nitrosamine. So, technically the nitrosamine related information do not apply to this. You can do a surrogate study.' August 2024. View Source
• [3] Kruhlak NL, Schmidt M, Froetschl R, et al. Determining recommended acceptable intake limits for N-nitrosamine impurities in pharmaceuticals: Development and application of the CPCA. Regul Toxicol Pharmacol. 2024;150:105640. CPCA PC 1: 18 or 26.5 ng/day; PC 2: 150 ng/day; PC 3: 400 ng/day; PC 4: 1000 ng/day; PC 5: 1500 ng/day. View Source
• [4] ICH. ICH M7(R2) Guideline: Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. TTC of 1.5 µg/day applicable to compounds without adequate carcinogenicity data and not in the Cohort of Concern. 2023. View Source

N-Nitroso-Ruxolitinib Key Application Scenarios

ANDA Filing: NDSRI Analytical Method Validation

Generic pharmaceutical manufacturers pursuing ANDA approval for ruxolitinib tablets (5 mg, 10 mg, 15 mg, 20 mg, 25 mg strengths) must demonstrate control of NDSRIs per FDA's Nitrosamine Guidance (Rev. 2, September 2024). N-Nitroso-Ruxolitinib reference standard is the essential calibrant for developing and validating a dedicated LC-MS/MS or HPLC-UV method capable of quantifying this specific impurity at or below the 1.5 µg/day TTC threshold [1]. Because the compound is absent from EP/USP monographs and falls outside the CPCA domain, the analytical method must be independently validated for specificity, linearity, accuracy, precision, and sensitivity (LOQ) against this exact impurity rather than relying on compendial methods designed for EP impurities A–E. The +29 Da mass shift relative to the API enables selective detection via MRM transitions in LC-MS/MS, while the commercial availability of 95–99% purity reference standards supports method linearity calibration across the range of 0.05% (ICH Q3A reporting threshold) to 0.15% (identification threshold) relative to the API [2].

Stability Studies: Nitrosamine Formation Risk Assessment

Regulatory expectations under ICH Q1A(R2) and the Nitrosamine Guidance require manufacturers to assess whether N-Nitroso-Ruxolitinib can form during drug product storage through interaction of the API with nitrite impurities present in excipients. This reference standard enables spiking studies in placebo and drug product matrices to establish extraction recovery, matrix effects, and stability of the N-nitroso analyte under accelerated and long-term storage conditions (40°C/75% RH and 25°C/60% RH) [1]. A critical application is the worst-case calculation approach described in the EFPIA Nitrosamines Quality Risk Management Workflows (August 2022): if the theoretical maximum nitrosamine formation based on excipient nitrite content remains below 1.5 µg/day, confirmatory testing may be waived, but this calculation requires accurate impurity response factors that can only be determined using an authentic N-Nitroso-Ruxolitinib reference standard [2].

Surrogate Toxicology Study: Compound-Specific AI Determination

For manufacturers seeking to establish a compound-specific AI for N-Nitroso-Ruxolitinib that differs from the default 1.5 µg/day TTC—potentially enabling less stringent control if justified, or more stringent control if warranted by positive mutagenicity findings—a fully characterized reference standard is indispensable [1]. The surrogate study approach, recommended by USP experts for this non-nitrosamine N-nitroso compound, requires the authentic impurity for in vitro bacterial reverse mutation (Ames) testing conducted according to OECD TG 471, potentially followed by in vitro micronucleus or in vivo transgenic rodent mutation assays if the Ames result is equivocal or positive [2]. The reference standard must be supplied with purity assignment (typically ≥95% by HPLC with uncertainty statement), residual solvent analysis, and structural confirmation by NMR and HRMS to ensure that toxicological findings are attributable to N-Nitroso-Ruxolitinib rather than to co-eluting impurities [3].

DMF Submission: NDSRI Control Strategy Documentation

API manufacturers submitting a Type II DMF to support ruxolitinib drug product applications must include a comprehensive NDSRI risk assessment and control strategy. N-Nitroso-Ruxolitinib reference standard is required for: (a) demonstrating that the manufacturing process does not generate this impurity above 10% of the AI (150 ng/day as per ICH M7 staged TTC for clinical development), (b) validating purge factor calculations for nitrosating agents (nitrites, nitrous acid) used or generated during synthesis, and (c) establishing that the aromatic pyrrolopyrimidine nitrogen is indeed resistant to nitrosation under the specific pH, temperature, and solvent conditions of the API manufacturing process [1]. The documented difficulty in synthesizing this impurity—with the pyrrole nitrogen described as 'very resistive to form N-nitroso derivative'—can itself serve as supporting evidence in a DMF argument that formation risk is negligible under normal manufacturing conditions, provided that spiking studies with an authentic reference standard confirm the absence of formation under worst-case process conditions [2].

Application

Selection Property

Validation Focus

ANDA method validation

+29 Da mass shift for selective MRM detection

Specificity, linearity, LOQ at ICH Q3A thresholds

Stability risk assessment

Authentic impurity for matrix spike recovery

Nitrosamine formation under ICH Q1A conditions

Surrogate toxicology study

≥95% purity with full characterization package

OECD TG 471 Ames test; compound-specific AI justification

DMF control strategy

Demonstrated synthesis difficulty as supporting evidence

Purge factor validation; worst-case formation confirmation

• [1] FDA. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry, Revision 2. September 2024. Section on NDSRI testing requirements and acceptable intake limits for ANDA/NDA applicants. View Source
• [2] EFPIA. Nitrosamines Quality Risk Management Workflows. European Federation of Pharmaceutical Industries and Associations, August 2022. Worst-case calculation methodology for nitrosamine formation based on nitrite content in excipients. View Source
• [3] USP Nitrosamines Analytical Community Forum. N-Nitroso Ruxolitinib Discussion Thread. Expert recommendation for surrogate study approach and practical synthesis challenges. August 2024. View Source